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Compound of Interest

Methyl 2-(2-bromophenyl)-2-
Compound Name:
oxoacetate

Cat. No.: B1610294

An In-depth Technical Guide to the Physical and Chemical Properties of Methyl 2-(2-
bromophenyl)-2-oxoacetate

Introduction

Methyl 2-(2-bromophenyl)-2-oxoacetate is an alpha-keto ester derivative of significant
interest in organic synthesis and medicinal chemistry.[1] Its bifunctional nature, characterized
by the presence of a reactive ketone and an ester group, makes it a versatile building block for
the synthesis of more complex molecules, including heterocyclic compounds and potential
pharmaceutical agents.[1][2] This guide provides a comprehensive overview of the physical
and chemical properties of Methyl 2-(2-bromophenyl)-2-oxoacetate, intended for
researchers, scientists, and professionals in drug development.

Molecular and Physical Properties

The fundamental physical characteristics of Methyl 2-(2-bromophenyl)-2-oxoacetate are
summarized below. These properties are crucial for its handling, storage, and application in
various chemical reactions.
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Property Value Source(s)
Molecular Formula CoH7BrOs [311415][6]
Molecular Weight 243.05 g/mol [311415][6]
No specific data available;
Appearance related compounds are often
oils or solids.
Melting Point Not available. [3]
Boiling Point 310.9 + 25.0 °C at 760 mmHg [3]
Density 1.5+0.1 g/cm3 [3]
While specific data is
unavailable, its structure
suggests solubility in common
Solubility 9 ] y
organic solvents like
dichloromethane, ethyl
acetate, and methanol.
Flash Point 141.8 £23.2°C [3]

Refractive Index

1.554

[3]

Topological Polar Surface Area

43.4 A2

[4]

Chemical Reactivity and Stability

Methyl 2-(2-bromophenyl)-2-oxoacetate belongs to the class of a-keto esters, which exhibit

unique reactivity due to the adjacent carbonyl groups.[2][7]

o Electrophilicity: The ketone carbonyl group is highly electrophilic, making it susceptible to

nucleophilic attack. This is a key feature for its use in carbon-carbon bond-forming reactions.

[2]

e Enolization: The presence of a hydrogen atom on the carbon adjacent to the two carbonyl

groups in related beta-keto esters makes it acidic and prone to enolization. However, in this

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


https://www.chemsrc.com/en/cas/122394-38-1_1167974.html
https://pubchem.ncbi.nlm.nih.gov/compound/10890094
https://www.chemscene.com/product/122394-38-1.html
https://www.calpaclab.com/methyl-2-2-bromophenyl-2-oxoacetate-min-97-250-mg/ala-m190185-250mg
https://www.chemsrc.com/en/cas/122394-38-1_1167974.html
https://pubchem.ncbi.nlm.nih.gov/compound/10890094
https://www.chemscene.com/product/122394-38-1.html
https://www.calpaclab.com/methyl-2-2-bromophenyl-2-oxoacetate-min-97-250-mg/ala-m190185-250mg
https://www.chemsrc.com/en/cas/122394-38-1_1167974.html
https://www.chemsrc.com/en/cas/122394-38-1_1167974.html
https://www.chemsrc.com/en/cas/122394-38-1_1167974.html
https://www.chemsrc.com/en/cas/122394-38-1_1167974.html
https://www.chemsrc.com/en/cas/122394-38-1_1167974.html
https://pubchem.ncbi.nlm.nih.gov/compound/10890094
https://www.benchchem.com/product/b1610294?utm_src=pdf-body
https://www.beilstein-journals.org/bjoc/articles/18/129
http://mcat-review.org/keto-acids-esters.php
https://www.beilstein-journals.org/bjoc/articles/18/129
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1610294?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

specific alpha-keto ester, there are no alpha-hydrogens on the carbon between the
carbonyls.[7]

Stability: a-keto acids and their esters are generally stable compounds that are easy to
handle, store, and transport.[8] However, they should be stored in a cool, dry, well-ventilated
place in a tightly sealed container.[9]

Incompatibilities: It is generally advisable to avoid strong acids, bases, oxidizing agents, and
reducing agents.[10]

Safety and Handling

While specific toxicity data for Methyl 2-(2-bromophenyl)-2-oxoacetate is not fully

investigated, it is recommended to handle it with the standard precautions for laboratory

chemicals.[9]

General Precautions: Avoid contact with eyes, skin, and clothing. Use in a chemical fume
hood to avoid inhalation of vapors.[9]

Personal Protective Equipment (PPE): Wear safety goggles, chemical-resistant gloves, and
protective clothing.[9]

First Aid: In case of contact with skin, wash immediately with plenty of water. If inhaled, move
to fresh air. In case of eye contact, rinse cautiously with water for several minutes. Seek
medical attention if irritation persists.[9]

Disposal: Dispose of in accordance with local, state, and federal regulations. Dissolving in a
combustible solvent and burning in a chemical incinerator is a possible method.[9]

Experimental Protocols for Property Determination

The following are generalized experimental workflows for determining the key physical

properties of a compound like Methyl 2-(2-bromophenyl)-2-oxoacetate.

Melting Point Determination

A precise melting point is a crucial indicator of purity.
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Sample Preparation Measurement
[Dry the sample)—V[Load into capillary tube Place in melting point apparatuHHeat slowly near expected melting poinHRecord temperature range of meltingj

Click to download full resolution via product page

Caption: Workflow for Melting Point Determination.

Boiling Point Determination

Given the high boiling point, distillation under reduced pressure is often employed.

Apparatus Setup Distillation
(Assemble distillation apparatus)—V(Connect to vacuum source (Heat the sample gently)—VG{ecord temperature and pressure at which boiling occur9

Click to download full resolution via product page

Caption: Workflow for Boiling Point Determination under Reduced Pressure.

Spectroscopic Analysis

Spectroscopic methods are essential for structural elucidation and confirmation.

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of a
molecule.[11] For Methyl 2-(2-bromophenyl)-2-oxoacetate, one would expect to see signals
corresponding to the aromatic protons, the methyl ester protons, and the various carbon atoms
in the *H and 3C NMR spectra, respectively.[12]

IR spectroscopy is used to identify the functional groups present in a molecule. The IR
spectrum of Methyl 2-(2-bromophenyl)-2-oxoacetate would be expected to show strong
absorption bands characteristic of the C=0 stretching vibrations for the ketone and the ester
functionalities.
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Mass spectrometry provides information about the mass and fragmentation pattern of a
molecule, which helps in determining its molecular weight and elemental composition.[11]

[Methyl 2-(2-bromophenyl)-2-oxoacetate

NMR Spectroscopy
[ (*H, 13C) ] [IR Spectroscopa (Mass Spectrometry]

Click to download full resolution via product page

Caption: Spectroscopic Techniques for Structural Analysis.

Synthesis

While this guide focuses on physical properties, a brief overview of the synthesis is relevant.
Alpha-keto esters can be synthesized through various methods, including the oxidation of
corresponding methyl ketones or through Friedel-Crafts acylation of an aromatic compound
with an appropriate oxalyl chloride derivative.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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